Cas no 1806812-63-4 (3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1806812-63-4
• MF: C₇H₆F₂N₄O₂S
• MW: 248.209946155548
• CID: 4853471
• Update Time: 2025-07-19

3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C7H6F2N4O2S/c8-7(9)3-2-13-4(1-10)5(11)6(3)16(12,14)15/h2,7H,11H2,(H2,12,14,15)
• InChI Key： JOQPNMFFRNQPNE-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C#N)N=CC=1C(F)F)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 0
• Topological Polar Surface Area: 131

Additional information on 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide

Introduction to 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1806812-63-4)

3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1806812-63-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide is composed of a pyridine ring substituted with an amino group at the 3-position, a cyano group at the 2-position, a difluoromethyl group at the 5-position, and a sulfonamide group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles.

The synthesis of 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide has been reported in several studies. One common approach involves the reaction of 5-bromo-2-cyano-pyridine with difluoromethyl sulfide to introduce the difluoromethyl group, followed by amination and sulfonation steps. This multi-step synthesis process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further optimized this process, making it more efficient and environmentally friendly.

In terms of biological activity, 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide has shown promising results in preclinical studies. Research has demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway. Specifically, it has been found to effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide has also exhibited neuroprotective effects in animal models of neurological disorders. Studies have shown that it can reduce oxidative stress and prevent neuronal cell death, making it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The multifaceted biological activities of this compound highlight its broad therapeutic potential.

To further validate its therapeutic efficacy and safety profile, clinical trials are currently underway for 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.

In addition to its direct therapeutic applications, 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide is also being investigated as a lead compound for drug discovery efforts. Researchers are exploring structural modifications to enhance its potency and selectivity for specific targets. For example, modifications to the sulfonamide group have shown promise in improving binding affinity to certain receptors involved in inflammatory pathways.

The growing body of research on 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-sulfonamide underscores its significance in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development into novel therapeutics. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.